Cas no 1822637-32-0 (2-Bromo-7-methylthiazolo[5,4-b]pyridine)

2-Bromo-7-methylthiazolo[5,4-b]pyridine is a heterocyclic compound featuring a bromine substituent at the 2-position and a methyl group at the 7-position of the thiazolopyridine scaffold. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine moiety facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. Its rigid fused-ring system contributes to stability and potential biological activity, particularly in medicinal chemistry applications. The compound's well-defined reactivity profile and synthetic versatility make it a useful building block for the development of novel bioactive molecules.
2-Bromo-7-methylthiazolo[5,4-b]pyridine structure
1822637-32-0 structure
Product Name:2-Bromo-7-methylthiazolo[5,4-b]pyridine
CAS No:1822637-32-0
MF:C7H5BrN2S
MW:229.096998929977
MDL:MFCD22683634
CID:4782017
Update Time:2025-06-22

2-Bromo-7-methylthiazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-7-methylthiazolo[5,4-b]pyridine
    • MDL: MFCD22683634
    • Inchi: 1S/C7H5BrN2S/c1-4-2-3-9-6-5(4)10-7(8)11-6/h2-3H,1H3
    • InChI Key: SYVIBBXYRBWQKW-UHFFFAOYSA-N
    • SMILES: BrC1=NC2C(=NC=CC=2C)S1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • XLogP3: 3
  • Topological Polar Surface Area: 54

2-Bromo-7-methylthiazolo[5,4-b]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
221059-500mg
2-Bromo-7-methylthiazolo[5,4-b]pyridine, 95% min
1822637-32-0 95%
500mg
$945.00 2023-09-06
Matrix Scientific
221059-1g
2-Bromo-7-methylthiazolo[5,4-b]pyridine, 95% min
1822637-32-0 95%
1g
$1575.00 2023-09-06

Additional information on 2-Bromo-7-methylthiazolo[5,4-b]pyridine

2-Bromo-7-methylthiazolo[5,4-b]pyridine: A Comprehensive Overview

2-Bromo-7-methylthiazolo[5,4-b]pyridine, also known by its CAS number 1822637-32-0, is a heterocyclic compound with a unique structure that combines a thiazole ring fused to a pyridine ring. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile properties and potential applications. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with potential therapeutic benefits.

The molecular structure of 2-Bromo-7-methylthiazolo[5,4-b]pyridine features a bromine atom at the 2-position and a methyl group at the 7-position of the fused thiazolo[5,4-b]pyridine system. This arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations. The presence of the bromine atom also facilitates further functionalization, enabling the synthesis of derivatives with diverse biological activities.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic routes to efficiently prepare 2-Bromo-7-methylthiazolo[5,4-b]pyridine, including microwave-assisted synthesis and catalytic methods. These advancements have not only improved the yield but also reduced the reaction time, making the compound more accessible for large-scale applications.

In terms of physical properties, 2-Bromo-7-methylthiazolo[5,4-b]pyridine exhibits a high melting point and good thermal stability, which are advantageous for its use in high-temperature applications. Its solubility in common organic solvents also makes it suitable for various analytical techniques, such as HPLC and NMR spectroscopy.

The biological activity of 2-Bromo-7-methylthiazolo[5,4-b]pyridine has been extensively studied. Recent findings indicate that this compound possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, it has shown selective inhibitory effects on certain enzymes, suggesting its potential role in treating conditions such as neurodegenerative diseases and cancer.

In the field of materials science, 2-Bromo-7-methylthiazolo[5,4-b]pyridine has been explored as a building block for constructing advanced materials with tailored electronic properties. Researchers have successfully incorporated this compound into polymer frameworks, resulting in materials with enhanced conductivity and mechanical strength.

The environmental impact of 2-Bromo-7-methylthiazolo[5,4-b]pyridine has also been a topic of interest. Studies have shown that this compound is biodegradable under specific conditions, reducing its environmental footprint. This characteristic is particularly important for its application in sustainable chemistry.

In conclusion, 2-Bromo-7-methylthiazolo[5,4-b]pyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly significant role in the development of innovative solutions across various fields.

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